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Compound of Interest

Compound Name: Iso-propyl 4-hydroxyphenylacetate

Cat. No.: B1640225

An In-depth Technical Guide to Isopropyl 4-
hydroxyphenylacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isopropyl 4-hydroxyphenylacetate,
more commonly known as Isopropylparaben. This document consolidates critical data,
experimental protocols, and relevant biological pathways to support ongoing research and
development efforts.

Section 1: Chemical and Physical Properties

Isopropyl 4-hydroxyphenylacetate, with the CAS Number 4191-73-5, is a member of the
paraben family of chemicals, which are esters of p-hydroxybenzoic acid. It is widely used as a
preservative in cosmetic, pharmaceutical, and food products due to its antimicrobial properties.

Below is a summary of its key quantitative data:
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Property Value Reference

CAS Number 4191-73-5 [1][2]

Molecular Formula C10H1203 [1][2]

Molecular Weight 180.20 g/mol [1]
Propan-2-yl 4-

IUPAC Name [2]
hydroxybenzoate

Isopropyl p-hydroxybenzoate,
Synonyms PrOPYTR-YETOYY [1][2]
Isopropylparaben

Melting Point 85 °C [3]

Section 2: Experimental Protocols

Detailed experimental methodologies are crucial for the accurate assessment and application
of chemical compounds. The synthesis of Isopropyl 4-hydroxyphenylacetate has been
documented through a specific chemical process.

Synthesis of Isopropylparaben:
o Objective: To synthesize Isopropylparaben via esterification.

o Methodology: The synthesis involves the stepwise addition of isopropanol, thionyl chloride,
and p-hydroxybenzoic acid.[2] This reaction is initially conducted at a low temperature.
Following the initial reaction, the mixture is heated to drive the esterification process to
completion.[2]

o Reaction Workflow:
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Synthesis of Isopropylparaben

Reactants

Isopropanol Thionyl Chloride p-Hydroxybenzoic Acid
&tep 1
I%@(tion Condvs/
A

Low Temperature

tep 2

Heating

Product

Isopropylparaben

Click to download full resolution via product page

A flowchart illustrating the synthesis of Isopropylparaben.

Section 3: Biological Activity and Signaling
Pathways

Parabens, including Isopropylparaben, are known to exert weak estrogenic activity. This has
been a subject of extensive research due to their widespread use and potential for endocrine
disruption. The mechanism of action often involves interaction with estrogen receptors.

Estrogenic Activity Signaling Pathway:
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The estrogenic activity of parabens is primarily mediated through their binding to estrogen
receptors (ERa and ERf), which are nuclear hormone receptors. Upon binding, these
receptors can modulate the transcription of target genes.

Estrogenic Activity of Parabens
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Signaling pathway for the estrogenic activity of parabens.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Iso-propyl 4-hydroxyphenylacetate CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1640225#iso-propyl-4-hydroxyphenylacetate-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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